molecular formula C11H14ClNO3 B8289947 3-Chloropropyl (3-hydroxymethylphenyl)carbamate

3-Chloropropyl (3-hydroxymethylphenyl)carbamate

Cat. No. B8289947
M. Wt: 243.68 g/mol
InChI Key: BVGWLGNZYOWPFF-UHFFFAOYSA-N
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Description

3-Chloropropyl (3-hydroxymethylphenyl)carbamate is a useful research compound. Its molecular formula is C11H14ClNO3 and its molecular weight is 243.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Chloropropyl (3-hydroxymethylphenyl)carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Chloropropyl (3-hydroxymethylphenyl)carbamate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Chloropropyl (3-hydroxymethylphenyl)carbamate

Molecular Formula

C11H14ClNO3

Molecular Weight

243.68 g/mol

IUPAC Name

3-chloropropyl N-[3-(hydroxymethyl)phenyl]carbamate

InChI

InChI=1S/C11H14ClNO3/c12-5-2-6-16-11(15)13-10-4-1-3-9(7-10)8-14/h1,3-4,7,14H,2,5-6,8H2,(H,13,15)

InChI Key

BVGWLGNZYOWPFF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)NC(=O)OCCCCl)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.7 g (30 mmol) of 3-aminobenzyl alcohol are dissolved in 50 ml of acetone, and 3.2 g (30 mmol) of sodium carbonate are added. 5.7 g (36 mmol) of 3-chloropropyl chloroformate are metered into this suspension at 25° C. The reaction mixture is stirred at room temperature for a further 18 h. Water is added to the reaction mixture for hydrolysis, and the solid is subsequently filtered off. The solution is concentrated by distillation, during which the product deposits as an oil. The product phase is separated off. The aqueous phase is extracted with ethyl acetate. The organic phases are combined, washed with water and dried over sodium sulfate. The mixture is subsequently evaporated to dryness. The crude product is reacted further directly without further purification;
Quantity
3.7 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
3.2 g
Type
reactant
Reaction Step Two
Quantity
5.7 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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